Cas no 1361857-06-8 (2'-Chloromethyl-3,5-dichloro-5'-fluoro-biphenyl)

• Product Name: 2'-Chloromethyl-3,5-dichloro-5'-fluoro-biphenyl
• CAS No: 1361857-06-8
• MF: C₁₃H₈Cl₃F
• MW: 289.560024261475
• CID: 4996451
• Update Time: 2025-11-01

2'-Chloromethyl-3,5-dichloro-5'-fluoro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Chloromethyl-3,5-dichloro-5'-fluoro-biphenyl

• Inchi： 1S/C13H8Cl3F/c14-7-8-1-2-12(17)6-13(8)9-3-10(15)5-11(16)4-9/h1-6H,7H2
• InChI Key： QAEZQVFFCRQKMO-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1C1C=C(C=C(C=1)Cl)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 5.3
• Topological Polar Surface Area: 0

Additional information on 2'-Chloromethyl-3,5-dichloro-5'-fluoro-biphenyl

Introduction to 2'-Chloromethyl-3,5-Dichloro-5'-Fluoro-Biphenyl (CAS No. 1361857-06-8)

2'-Chloromethyl-3,5-dichloro-5'-fluoro-biphenyl, identified by its CAS number 1361857-06-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the biphenyl family, a class of molecules characterized by the presence of two aromatic rings joined by a single bond. The unique substitution pattern of this molecule, featuring chloro and fluoro groups, as well as a chloromethyl moiety, makes it a versatile intermediate in synthetic chemistry and a potential candidate for various applications.

The structural features of 2'-Chloromethyl-3,5-dichloro-5'-fluoro-biphenyl contribute to its reactivity and make it a valuable building block in the synthesis of more complex molecules. The presence of the chloromethyl group (-CH₂Cl) at the 2-position of the biphenyl ring introduces a nucleophilic center that can participate in various chemical reactions, such as nucleophilic substitution and addition reactions. Additionally, the electron-withdrawing nature of the chloro and fluoro substituents can influence the electronic properties of the aromatic system, making it useful in designing molecules with specific spectroscopic or biological properties.

In recent years, there has been growing interest in developing novel biphenyl derivatives for their potential applications in pharmaceuticals and agrochemicals. The substitution pattern of 2'-Chloromethyl-3,5-dichloro-5'-fluoro-biphenyl makes it an attractive candidate for further functionalization to create new bioactive compounds. For instance, researchers have explored its use in the synthesis of kinase inhibitors, which are important in treating various diseases, including cancer. The chlorine atoms can serve as anchors for further modifications, allowing for the introduction of other functional groups that may enhance binding affinity to biological targets.

One of the most compelling aspects of this compound is its utility in cross-coupling reactions, particularly Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in organic synthesis and are widely used to construct carbon-carbon bonds between aryl or heteroaryl groups. The presence of both chloro and fluoro substituents on the biphenyl ring can influence the reactivity in these reactions, making it possible to achieve selective functionalization. This property is particularly valuable in drug discovery, where precise control over molecular structure is crucial for achieving desired biological activity.

The pharmaceutical industry has been actively investigating biphenyl derivatives for their potential therapeutic effects. For example, studies have shown that certain biphenyl-based compounds exhibit antimicrobial and anti-inflammatory properties. The unique structural features of 2'-Chloromethyl-3,5-dichloro-5'-fluoro-biphenyl, including its halogenated aromatic system and reactive chloromethyl group, make it a promising candidate for developing new drugs. Researchers are exploring its use as a precursor in the synthesis of small-molecule inhibitors that target specific enzymes or receptors involved in disease pathways.

In addition to pharmaceutical applications, this compound has also shown promise in agrochemical research. The biphenyl core is a common structural motif in many pesticides and herbicides due to its ability to interact with biological targets in plants and pests. By modifying the substituents on the biphenyl ring, scientists can fine-tune the properties of these compounds to improve their efficacy and environmental safety. The reactivity introduced by the chloromethyl group provides an additional handle for further functionalization, enabling the design of novel agrochemicals with enhanced performance.

The synthesis of 2'-Chloromethyl-3,5-dichloro-5'-fluoro-biphenyl involves multi-step organic transformations that highlight its synthetic utility. One common approach involves starting from commercially available biphenyl derivatives and performing sequential halogenation followed by selective methylation at the 2-position. The use of palladium-catalyzed cross-coupling reactions can also be employed to introduce additional functional groups onto the biphenyl ring. These synthetic strategies demonstrate the versatility of this compound as a building block in organic chemistry.

The electronic properties of 2'-Chloromethyl-3,5-dichloro-5'-fluoro-biphenyl make it an interesting material for studying charge transport phenomena in organic electronics. Biphenyl derivatives are known for their ability to form stable π-conjugated systems, which are essential for efficient charge transport in organic semiconductors. The presence of halogen substituents can modulate the energy levels of these systems, making them suitable for use in organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs). Research is ongoing to explore its potential as an active layer material in next-generation electronic devices.

In conclusion, 2'-Chloromethyl-3,5-dichloro-5'-fluoro-biphenyl (CAS No. 1361857-06-8) is a multifunctional compound with significant potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features make it a valuable intermediate for synthetic chemistry and a promising candidate for developing new bioactive molecules. As research continues to uncover new applications for this compound, its importance in advancing chemical innovation is likely to grow.